![molecular formula C17H23N3O4S2 B2767166 3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythi olan-1-one CAS No. 942741-57-3](/img/structure/B2767166.png)
3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythi olan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythi olan-1-one is a useful research compound. Its molecular formula is C17H23N3O4S2 and its molecular weight is 397.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis Techniques : A study by (Fahim & Shalaby, 2019) describes the synthesis of various benzenesulfonamide derivatives, including compounds structurally similar to the chemical . This involves the use of N,N dimethyl formamide and other reagents for synthesizing pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives.
- Antitumor Activity : The same study (Fahim & Shalaby, 2019) also highlights the in vitro antitumor activity of some synthesized chlorinated compounds against HepG2 and MCF-7 cell lines.
Chemical Reactivity and Molecular Studies
- Density Functional Theory (DFT) Calculations : The study by (Fahim & Shalaby, 2019) includes comprehensive theoretical and experimental mechanical studies using DFT/B3LYP/6-31G(d) and Hartree-Fock HF/6-31G(d) energies. This provides insights into the optimized molecular structure and harmonic vibrational frequencies of similar compounds.
Heterocyclic Chemistry
- Formation of Heterocycles : Research by (Shibuya, 1984) discusses the formation of various heterocycles, such as 4-hydroxy and 4-mercaptopyrimidine, pyrimidinone, and thiazole derivatives, through reactions with active methylene compounds. This is relevant for understanding the chemical behavior of compounds like 3-(4-{[(3,4-Dimethylphenyl)amino]sulfonyl}-3,5-dimethylpyrazolyl)-1-hydroxythiolan-1-one in heterocyclic chemistry.
Other Relevant Studies
- Enzyme Inhibition Studies : A study by (Ozmen Ozgun et al., 2019) on pyrazoline benzensulfonamides discusses their role as inhibitors of human carbonic anhydrase and acetylcholinesterase enzymes.
- Molecular Modeling : The study by (Niwata et al., 1997) includes molecular-modeling studies to understand the interaction of certain compounds with the active site of human heart chymase.
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various proteins and receptors, influencing cellular functions .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through a variety of mechanisms, including direct binding, modulation of enzymatic activity, or alteration of cellular signaling pathways .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of cellular pathways, including those involved in cell growth, proliferation, and apoptosis .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Compounds with similar structures have been found to exert a variety of effects at the molecular and cellular levels, including modulation of protein activity, alteration of cellular signaling pathways, and induction of cell death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4S2/c1-11-5-6-15(9-12(11)2)19-26(23,24)17-13(3)18-20(14(17)4)16-7-8-25(21,22)10-16/h5-6,9,16,19H,7-8,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGLKSLWIONQTAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(N(N=C2C)C3CCS(=O)(=O)C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.